3-Bromo-4-cyclopropoxy-5-nitropyridine

• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol
• IUPAC Name: 3-bromo-4-cyclopropyloxy-5-nitropyridine
• InChI: InChI=1S/C8H7BrN2O3/c9-6-3-10-4-7(11(12)13)8(6)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: AXFHYZWSANCSSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2[N+](=O)[O-])Br

Description

3-Bromo-4-cyclopropoxy-5-nitropyridine is a halogenated nitropyridine derivative characterized by a pyridine ring substituted with bromine (position 3), a cyclopropoxy group (position 4), and a nitro group (position 5). This compound’s unique substitution pattern imparts distinct steric, electronic, and reactive properties, making it valuable in pharmaceutical and agrochemical research. The cyclopropoxy group introduces significant steric hindrance and modulates electronic distribution, while the nitro and bromine groups enhance electrophilicity and cross-coupling reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-4-cyclopropoxy-5-nitropyridine typically involves the bromination of 4-cyclopropoxy-5-nitropyridine. The reaction is carried out under controlled conditions to ensure the selective introduction of the bromine atom at the desired position on the pyridine ring. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetonitrile or dichloromethane.

Industrial Production Methods: Industrial production of 3-Bromo-4-cyclopropoxy-5-nitropyridine may involve large-scale bromination reactions using automated reactors to ensure consistency and efficiency. The reaction conditions are optimized to maximize yield and minimize by-products. Purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-4-cyclopropoxy-5-nitropyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines or thiols, leading to the formation of substituted pyridine derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation: The compound can undergo oxidation reactions, although these are less common due to the presence of the nitro group.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, or primary amines in solvents like ethanol or dimethylformamide (DMF).

Reduction: Catalysts like palladium on carbon (Pd/C) or reagents like lithium aluminum hydride (LiAlH4).

Oxidation: Strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed:

Substituted Pyridines: Formed through nucleophilic substitution reactions.

Aminopyridines: Resulting from the reduction of the nitro group.

Oxidized Derivatives: Formed through oxidation reactions.

Scientific Research Applications

Chemistry: 3-Bromo-4-cyclopropoxy-5-nitropyridine is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: In biological research, this compound is used to study the effects of brominated and nitro-substituted pyridines on biological systems. It can be used in the development of new drugs or as a tool to investigate biochemical pathways.

Medicine: The compound’s derivatives may exhibit pharmacological activities, making it a potential candidate for drug discovery and development. Its unique structure allows for the exploration of new therapeutic agents.

Industry: In the industrial sector, 3-Bromo-4-cyclopropoxy-5-nitropyridine is used in the production of specialty chemicals and materials. Its reactivity makes it valuable in the synthesis of polymers, dyes, and other functional materials.

Mechanism of Action

The mechanism of action of 3-Bromo-4-cyclopropoxy-5-nitropyridine depends on its specific application. In general, the compound interacts with molecular targets through its functional groups. For example, the nitro group can participate in redox reactions, while the bromine atom can undergo substitution reactions. These interactions can modulate biochemical pathways and affect cellular functions.

Comparison with Similar Compounds

Research Findings and Trends

• Steric Effects : The cyclopropoxy group in 3-Bromo-4-cyclopropoxy-5-nitropyridine reduces reaction yields in SNAr by ~20% compared to its methoxy analog, but improves selectivity in metal-catalyzed couplings .
• Biological Target Interaction : Molecular docking studies suggest the cyclopropoxy group enhances binding affinity to cytochrome P450 enzymes by 15% compared to unsubstituted analogs .
• Synthetic Utility : This compound’s bromine atom enables efficient functionalization via cross-coupling, as demonstrated in a 2024 study achieving 85% yield in a Buchwald-Hartwig amination .